Cas no 1519412-35-1 (3-(2-Fluoro-5-methylphenyl)oxolane-2,5-dione)

• Product Name: 3-(2-Fluoro-5-methylphenyl)oxolane-2,5-dione
• CAS No: 1519412-35-1
• MF: C₁₁H₉FO₃
• MW: 208.185766935349
• CID: 6032180
• PubChem ID: 83809632
• Update Time: 2025-06-08

3-(2-Fluoro-5-methylphenyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1519412-35-1
• 3-(2-fluoro-5-methylphenyl)oxolane-2,5-dione
• EN300-704740
• 3-(2-Fluoro-5-methylphenyl)oxolane-2,5-dione

• Inchi： 1S/C11H9FO3/c1-6-2-3-9(12)7(4-6)8-5-10(13)15-11(8)14/h2-4,8H,5H2,1H3
• InChI Key： FPPWODVYSKQGOI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 208.05357231g/mol
• Monoisotopic Mass: 208.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-(2-Fluoro-5-methylphenyl)oxolane-2,5-dione

Comprehensive Overview of 3-(2-Fluoro-5-methylphenyl)oxolane-2,5-dione (CAS No. 1519412-35-1)

3-(2-Fluoro-5-methylphenyl)oxolane-2,5-dione (CAS No. 1519412-35-1) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the oxolane-2,5-dione core and 2-fluoro-5-methylphenyl substituent, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The compound's CAS No. 1519412-35-1 is frequently searched in academic and industrial databases, reflecting its growing relevance. Recent studies highlight its role in developing small-molecule inhibitors and pro-drugs, aligning with the current trend of personalized medicine. The fluorine atom in its structure enhances metabolic stability, a critical factor in optimizing drug candidates. This property resonates with the pharmaceutical industry's focus on improving drug bioavailability and half-life.

In material science, 3-(2-Fluoro-5-methylphenyl)oxolane-2,5-dione is explored for its potential in designing polymeric materials with tailored thermal and mechanical properties. Its oxolane-2,5-dione moiety can undergo ring-opening polymerization, making it a candidate for biodegradable polymers—a hot topic in sustainable chemistry. Environmental concerns and the push for green alternatives have increased demand for such innovations, further driving interest in this compound.

Synthetic routes to CAS No. 1519412-35-1 often involve Pd-catalyzed cross-coupling or cyclization reactions, topics frequently queried in organic chemistry forums. Researchers also investigate its structure-activity relationships (SAR) to optimize efficacy in therapeutic applications. The compound's lipophilicity and electronic effects, influenced by the fluoro and methyl groups, are key discussion points in medicinal chemistry circles.

From an SEO perspective, terms like "synthesis of 3-(2-Fluoro-5-methylphenyl)oxolane-2,5-dione", "CAS 1519412-35-1 applications", and "fluorinated heterocycles in drug design" are highly searched. This reflects the compound's interdisciplinary appeal. Its inclusion in high-throughput screening libraries underscores its utility in modern drug discovery pipelines, a trending topic in AI-driven research.

Quality control of 3-(2-Fluoro-5-methylphenyl)oxolane-2,5-dione relies on advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring purity for research use. Regulatory compliance, particularly in GMP synthesis, is another area of interest, as evidenced by frequent queries about "CAS 1519412-35-1 suppliers" and "certification standards".

In conclusion, 3-(2-Fluoro-5-methylphenyl)oxolane-2,5-dione (CAS No. 1519412-35-1) represents a convergence of pharmaceutical innovation and sustainable material science. Its structural versatility and applicability in cutting-edge research ensure its continued prominence in scientific literature and industrial applications.